Cas no 1260883-63-3 (methyl 5,6-dihydroxypyridine-2-carboxylate)

• Product Name: methyl 5,6-dihydroxypyridine-2-carboxylate
• CAS No: 1260883-63-3
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD09838989
• CID: 1081378
• PubChem ID: 56604119
• Update Time: 2025-08-03

methyl 5,6-dihydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6-dihydroxypicolinate
• Methyl 5,6-dihydroxypyridine-2-carboxylate
• methyl 5-hydroxy-6-oxo-1H-pyridine-2-carboxylate
• Methyl5,6-dihydroxypicolinate
• 2-Pyridinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-, methyl ester
• PB20416
• DB-143380
• CS-0049021
• Methyl 5,6-dihydroxypyrid...
• SCHEMBL17770655
• DTXSID40717802
• A889744
• 1260883-63-3
• MFCD09838989
• DS-10770
• P10795
• AKOS006328548
• Methyl 5-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate
• methyl 5,6-dihydroxypyridine-2-carboxylate

• MDL： MFCD09838989
• Inchi： 1S/C7H7NO4/c1-12-7(11)4-2-3-5(9)6(10)8-4/h2-3,9H,1H3,(H,8,10)
• InChI Key： GXTJQHPJCIORNI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(N1)=O)O)=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5,6-dihydroxypyridine-2-carboxylate

Recent Advances in the Study of Methyl 5,6-Dihydroxypyridine-2-Carboxylate (CAS: 1260883-63-3) in Chemical Biology and Pharmaceutical Research

Methyl 5,6-dihydroxypyridine-2-carboxylate (CAS: 1260883-63-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the synthesis and optimization of methyl 5,6-dihydroxypyridine-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving catalytic oxidation and esterification, achieving a yield of over 85% with high purity (>98%). This advancement is critical for enabling further pharmacological studies and potential commercialization.

In terms of biological activity, methyl 5,6-dihydroxypyridine-2-carboxylate has shown promising results as a modulator of oxidative stress pathways. A recent in vitro study demonstrated its ability to scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage. These findings, published in Free Radical Biology and Medicine (2024), suggest potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's dual hydroxyl groups are believed to play a crucial role in its antioxidant properties.

Another significant development is the exploration of methyl 5,6-dihydroxypyridine-2-carboxylate as a precursor for metal-chelating agents. Research in the field of bioinorganic chemistry has highlighted its ability to form stable complexes with transition metals, which could be leveraged in imaging and therapeutic applications. A study in Chemical Communications (2023) reported the synthesis of a novel iron(III) complex using this compound, which exhibited enhanced stability and bioavailability compared to existing chelators.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and safety profile of methyl 5,6-dihydroxypyridine-2-carboxylate. Ongoing preclinical studies are investigating its absorption, distribution, metabolism, and excretion (ADME) properties, as well as potential toxicity. Preliminary results from animal models indicate good oral bioavailability but highlight the need for further optimization to minimize off-target effects.

In conclusion, methyl 5,6-dihydroxypyridine-2-carboxylate (CAS: 1260883-63-3) represents a versatile compound with multiple potential applications in pharmaceutical development. Recent research has made significant strides in improving its synthesis, elucidating its biological mechanisms, and exploring novel applications. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, as well as on developing derivatives with enhanced properties.